Cas no 171917-81-0 (2-Thiophenemethanol,2,5-dihydro-a-methyl-,1,1-dioxide)

• Product Name: 2-Thiophenemethanol,2,5-dihydro-a-methyl-,1,1-dioxide
• CAS No: 171917-81-0
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 111431
• Update Time: 2024-01-24

2-Thiophenemethanol,2,5-dihydro-a-methyl-,1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol,2,5-dihydro-a-methyl-,1,1-dioxide
• 2-Thiophenemethanol, 2,5-dihydro-alpha-methyl-, 1,1-dioxide (9CI)

• Inchi： 1S/C6H10O3S/c1-5(7)6-3-2-4-10(6,8)9/h2-3,5-7H,4H2,1H3
• InChI Key： WQEVWCSCGDDCRP-UHFFFAOYSA-N
• SMILES： C1(C(C)O)S(=O)(=O)CC=C1

Computed Properties

• Exact Mass: 162.0351
• Monoisotopic Mass: 162.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2

Experimental Properties

• PSA: 54.37